methyl 6-amino-5-cyano-4-[4-methoxy-3-(methoxymethyl)phenyl]-2-methyl-4H-pyran-3-carboxylate

• Molecular Formula: C18H20N2O5
• Molecular Weight: 344.4 g/mol
• IUPAC Name: methyl 6-amino-5-cyano-4-[4-methoxy-3-(methoxymethyl)phenyl]-2-methyl-4H-pyran-3-carboxylate
• InChI: InChI=1S/C18H20N2O5/c1-10-15(18(21)24-4)16(13(8-19)17(20)25-10)11-5-6-14(23-3)12(7-11)9-22-2/h5-7,16H,9,20H2,1-4H3
• InChI Key: RVGYHHXRGSBCPA-UHFFFAOYSA-N
• SMILES: CC1=C(C(C(=C(O1)N)C#N)C2=CC(=C(C=C2)OC)COC)C(=O)OC

Description

Methyl 6-amino-5-cyano-4-[4-methoxy-3-(methoxymethyl)phenyl]-2-methyl-4H-pyran-3-carboxylate, also known as Methyl 6-aminocyanopyridone (MAC), is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic benefits. MAC belongs to the pyranone family of compounds and is known for its diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

Mechanism of Action

The mechanism of action of MAC is not fully understood, but it is believed to act by inhibiting various enzymes and signaling pathways in the body. MAC has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory prostaglandins. MAC also inhibits the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. Additionally, MAC has been shown to inhibit the activation of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and cell survival.
Biochemical and Physiological Effects:
MAC has been shown to have various biochemical and physiological effects on the body. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and prostaglandins. MAC has also been shown to induce apoptosis in cancer cells and inhibit the growth of tumors. Additionally, MAC has been found to inhibit the replication of viruses such as HIV and HCV. These effects make MAC a promising candidate for the development of new drugs for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

MAC has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high yields and purity. MAC has also been extensively studied for its biological activities, making it a well-characterized compound. However, one limitation of MAC is that its mechanism of action is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of MAC. One area of research is the development of new drugs based on the structure of MAC for the treatment of various diseases. Another area of research is the elucidation of the mechanism of action of MAC, which may lead to the development of more effective drugs. Additionally, the study of MAC may provide insights into the role of various enzymes and signaling pathways in the body, which may lead to the development of new drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of MAC involves a multi-step process that includes the reaction of 4-methoxy-3-(methoxymethyl)phenol with 2,4-pentanedione, followed by the reaction of the resulting intermediate with cyanoacetamide and ammonium acetate. The final product is obtained by the reaction of the intermediate with methyl chloroformate. The synthesis of MAC has been optimized to achieve high yields and purity, making it suitable for various research applications.

Scientific Research Applications

MAC has been extensively studied for its potential therapeutic benefits. It has been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. MAC has also been found to have anti-cancer properties by inducing apoptosis in cancer cells and inhibiting the growth of tumors. Additionally, MAC has been shown to have anti-viral properties by inhibiting the replication of viruses such as HIV and HCV. These properties make MAC a promising candidate for the development of new drugs for the treatment of various diseases.